Cas no 2104021-49-8 (3-Furanmethanol, 3-(aminomethyl)tetrahydro-α,2,2-trimethyl-)

• Product Name: 3-Furanmethanol, 3-(aminomethyl)tetrahydro-α,2,2-trimethyl-
• CAS No: 2104021-49-8
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 5277311
• Update Time: 2025-06-09

3-Furanmethanol, 3-(aminomethyl)tetrahydro-α,2,2-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-[3-(aminomethyl)-2,2-dimethyloxolan-3-yl]ethan-1-ol
• 3-Furanmethanol, 3-(aminomethyl)tetrahydro-α,2,2-trimethyl-

• Inchi： 1S/C9H19NO2/c1-7(11)9(6-10)4-5-12-8(9,2)3/h7,11H,4-6,10H2,1-3H3
• InChI Key： CPDNZNKTULQUIR-UHFFFAOYSA-N
• SMILES： O1CCC(CN)(C(C)O)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: -0.2
• Topological Polar Surface Area: 55.5

Additional information on 3-Furanmethanol, 3-(aminomethyl)tetrahydro-α,2,2-trimethyl-

Comprehensive Overview of 3-Furanmethanol, 3-(aminomethyl)tetrahydro-α,2,2-trimethyl- (CAS No. 2104021-49-8)

In the realm of organic chemistry, 3-Furanmethanol, 3-(aminomethyl)tetrahydro-α,2,2-trimethyl- (CAS No. 2104021-49-8) stands out as a versatile compound with significant potential in pharmaceutical and agrochemical applications. This structurally unique molecule combines a furan ring with an aminomethyl group, offering a rich platform for synthetic modifications. Researchers are increasingly focusing on this compound due to its potential as a bioactive intermediate, particularly in the development of novel therapeutics and specialty chemicals.

The growing interest in 3-Furanmethanol derivatives aligns with current trends in green chemistry and sustainable synthesis. As environmental concerns drive innovation, this compound's potential for catalytic transformations and atom-efficient reactions makes it particularly relevant. Many users searching for CAS 2104021-49-8 applications or 3-(aminomethyl)furan synthesis are exploring its role in chiral building blocks for asymmetric synthesis, a hot topic in modern organic chemistry.

From a structural perspective, the tetrahydro-α,2,2-trimethyl moiety contributes to the compound's stability while the furanmethanol group offers multiple sites for functionalization. This combination has sparked interest in medicinal chemistry circles, where researchers are investigating its potential as a scaffold for central nervous system (CNS) active compounds. The presence of both hydroxyl and amino groups makes it particularly valuable for designing multifunctional ligands in drug discovery.

Recent patent literature reveals growing commercial interest in 3-Furanmethanol, 3-(aminomethyl)tetrahydro derivatives, particularly in the field of crop protection chemicals. Agricultural researchers are exploring its utility as a precursor for novel fungicides and plant growth regulators, responding to the global demand for more efficient and environmentally friendly agrochemicals. This aligns with frequent search queries about sustainable pesticide development and green agrochemical intermediates.

The synthesis of CAS 2104021-49-8 typically involves multistep organic transformations, with recent advances focusing on cascade reactions and one-pot syntheses to improve efficiency. Process chemists are particularly interested in optimizing routes to this compound, as evidenced by searches for 3-Furanmethanol industrial synthesis and scale-up of aminomethyl furans. The development of continuous flow methods for its production represents an area of active investigation.

Analytical characterization of 3-(aminomethyl)tetrahydrofuran derivatives presents unique challenges and opportunities. Advanced techniques such as chiral HPLC and 2D NMR spectroscopy are often required to fully characterize these compounds, especially when investigating stereochemical purity. This aspect is crucial for pharmaceutical applications, where enantiomeric excess can significantly impact biological activity.

In material science applications, the furan core structure of this compound has attracted attention for developing bio-based polymers. With increasing interest in renewable materials, researchers are exploring its potential as a monomer for sustainable plastics. This connects with popular search terms like biodegradable polymer precursors and furan-based materials.

The safety profile and toxicological aspects of 3-Furanmethanol, 3-(aminomethyl)tetrahydro-α,2,2-trimethyl- remain areas of active research. While not classified as hazardous, proper laboratory handling procedures should always be followed when working with this compound. Recent studies have focused on its metabolic pathways and potential biodegradation products, important considerations for environmental impact assessments.

Looking forward, the versatility of CAS 2104021-49-8 suggests it will continue to gain importance across multiple disciplines. Its applications in asymmetric catalysis, pharmaceutical intermediates, and specialty chemicals position it as a compound of significant industrial interest. The ongoing development of novel synthetic methodologies and application patents indicates a bright future for this interesting furan derivative.